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Introduction

Dermalex is a topical treatment formulated to alleviate symptoms associated with skin
conditions such as eczema and psoriasis. Its primary mechanism of action is centered on
repairing and reinforcing the skin's natural barrier function.[1][2] A compromised skin barrier
leads to increased transepidermal water loss (TEWL) and decreased skin hydration, hallmark
features of these inflammatory dermatoses.[3] Therefore, quantifying changes in skin hydration
is a critical step in substantiating the efficacy of Dermalex treatment.

These application notes provide detailed protocols for the objective measurement of skin
hydration and barrier function, specifically tailored for assessing the effects of Dermalex. The
primary methodologies covered are Corneometry, for direct hydration measurement, and
Transepidermal Water Loss (TEWL) measurement, for assessing barrier integrity.

Key Physiological Concepts

A healthy skin barrier, primarily orchestrated by the stratum corneum, is essential for
maintaining optimal skin hydration. This "brick and mortar" structure, composed of corneocytes
embedded in a lipid matrix rich in ceramides, cholesterol, and free fatty acids, regulates water
passage from the deeper dermal layers to the environment.[4] In conditions like atopic
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dermatitis and psoriasis, this barrier is impaired, leading to excessive water loss and
subsequent dehydration.[3] Dermalex aims to repair this barrier, thereby improving the skin's
ability to retain moisture.[1][2]

Experimental Protocols

Corneometry: Measurement of Stratum Corneum
Hydration

Corneometry is a non-invasive method that measures the electrical capacitance of the skin,
which is directly proportional to its hydration level.[5]

Objective: To quantify the change in hydration of the stratum corneum before and after the
application of Dermalex.

Materials:

o Corneometer® (e.g., Courage+Khazaka CM 825)

e Dermalex cream

e Control cream (vehicle or standard emollient)

e Lint-free wipes

o Marker for delineating test areas

o Controlled environment room (20-22°C, 40-60% relative humidity)
Protocol:

¢ Subject Acclimatization: Subjects should acclimate in a controlled environment room for at
least 30 minutes prior to measurement to ensure skin temperature and hydration levels
stabilize.

o Test Area Selection and Preparation:

o Select test areas on the volar forearm, a common site for such measurements.
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o Delineate at least two test areas of approximately 2x2 cm for Dermalex application and a
control.

o Gently clean the test areas with a dry, lint-free wipe to remove any surface debris or
sweat.

e Baseline Measurement:
o Take baseline corneometry readings for each test area.

o The probe of the Corneometer® is pressed firmly and perpendicularly onto the skin
surface.

o Record three consecutive measurements for each site and calculate the mean.

e Product Application:
o Apply a standardized amount of Dermalex (e.g., 2 mg/cm?) to the designated test area.
o Apply the control cream to the other designated area in the same manner.

o Allow the products to be absorbed for a specified time (e.g., 30 minutes) before the first
post-application measurement.

e Post-Application Measurements:

o Perform corneometry measurements at predefined time points (e.g., 1, 2, 4, 8, and 24
hours post-application).

o At each time point, take three readings per test site and record the mean.

Transepidermal Water Loss (TEWL): Assessment of Skin
Barrier Function

TEWL measurement quantifies the amount of water vapor lost through the epidermis to the
surrounding environment. A lower TEWL value indicates a more intact skin barrier.[3] A clinical
trial protocol for Dermalex in atopic dermatitis patients includes TEWL as a secondary outcome
measure.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b162357?utm_src=pdf-body
https://www.benchchem.com/product/b162357?utm_src=pdf-body
https://www.researchgate.net/publication/271332407_Effect_of_Skin_Barrier_Emulsion_Cream_vs_a_Conventional_Moisturizer_on_Transepidermal_Water_Loss_and_Corneometry_in_Atopic_Dermatitis_A_Pilot_Study
https://www.benchchem.com/product/b162357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Objective: To evaluate the effect of Dermalex on the skin's barrier function by measuring
changes in TEWL.

Materials:

o Tewameter® (e.g., Courage+Khazaka TM 300) or other open-chamber TEWL device
o Dermalex cream

e Control cream

e Lint-free wipes

o Marker for delineating test areas

o Controlled environment room (draft-free, 20-22°C, 40-60% relative humidity)
Protocol:

e Subject Acclimatization: As with corneometry, subjects must acclimate to the controlled
environment for at least 30 minutes. The absence of air drafts is critical for accurate TEWL
measurements.

o Test Area Selection and Preparation:
o Use the same test areas as defined for corneometry.
o Ensure the skin is clean and dry.

o Baseline Measurement:

[¢]

Place the Tewameter® probe gently on the skin surface without applying pressure.

[e]

Allow the reading to stabilize (typically 30-60 seconds).

o

Record the TEWL value (in g/m?/h).

[¢]

Take three measurements per site and calculate the mean.
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e Product Application:
o Apply Dermalex and the control cream as described in the corneometry protocol.
o Post-Application Measurements:
o Measure TEWL at the same predefined time points as the corneometry measurements.
o Ensure the probe is placed on an area with no visible product residue.
o Record three measurements per site at each time point and calculate the mean.

Data Presentation

The following tables present representative data from a clinical study on a ceramide-containing
skin barrier repair cream, which has a similar mechanism of action to Dermalex.[6] This data
illustrates the expected outcomes from the protocols described above.

Table 1: Change in Skin Hydration (Corneometry Units) After a Single Application of a Barrier
Repair Cream

) ] Barrier Repair Cream
Time Point Placebo (Mean + SEM)
(Mean = SEM)

Baseline 35.2+21 349+23
2 Hours 55.8+35 36.1+24
4 Hours 52.1+3.2 355+2.2
6 Hours 48.9+29 348+2.1
24 Hours 423+25 345+20

*P<0.001 vs. baseline[6]

Table 2: Change in Transepidermal Water Loss (TEWL, g/m?/h) After a Single Application of a
Barrier Repair Cream
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_ . Barrier Repair Cream .
Time Point % Change from Baseline
(Mean * SEM)

Baseline 8.45 + 0.65 0%

2 Hours 6.34 £+ 0.51 -25%
4 Hours 6.59 + 0.53 -22%
24 Hours 6.68 + 0.54* -21%

*P<0.001 vs. baseline[6]

Visualizations
Signaling Pathways in Skin Barrier Formation

The formation and maintenance of the skin barrier are regulated by complex signaling
pathways that control keratinocyte proliferation, differentiation, and lipid synthesis. Key
pathways include the MAPK and Notch signaling cascades.
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Caption: Signaling pathways in keratinocyte differentiation and skin barrier formation.

Experimental Workflow for Assessing Skin Hydration

A clear and logical workflow is essential for reproducible and reliable results when assessing

changes in skin hydration.
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Caption: Experimental workflow for measuring skin hydration changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b162357?utm_src=pdf-body-img
https://www.benchchem.com/product/b162357?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

o 1. Dermalex for psoriasis: Effectiveness, safety, and side effects [medicalnewstoday.com]
o 2. pfs-asia.com [pfs-asia.com]

o 3. researchgate.net [researchgate.net]

» 4. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]

» 5. MAPK Pathway Involved in Epidermal Terminal Differentiation of Normal Human
Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

e 6. dovepress.com [dovepress.com]

« To cite this document: BenchChem. [Measuring Changes in Skin Hydration Following
Dermalex Treatment: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b162357#how-to-measure-changes-in-
skin-hydration-after-dermalex-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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